1-(1-Methylcyclopropyl)but-3-en-1-one

• Molecular Formula: C8H12O
• Molecular Weight: 124.18 g/mol
• SMILES: CC1(CC1)C(=O)CC=C
• InChI: InChI=1S/C8H12O/c1-3-4-7(9)8(2)5-6-8/h3H,1,4-6H2,2H3
• InChIKey: TXKUTHYJDPLEBK-UHFFFAOYSA-N

1-(1-Methylcyclopropyl)but-3-en-1-one (C₈H₁₂O, MW 124.18 g/mol) is a bifunctional cyclopropyl ketone featuring a 1-methylcyclopropyl group conjugated to a but-3-en-1-one scaffold. The compound combines a strained, methyl-substituted three-membered ring with a terminal olefin, creating a compact, densely functionalized intermediate amenable to diverse downstream transformations.

1-(1-Methylcyclopropyl)but-3-en-1-one – Procurement-Ready Cyclopropyl Ketone Building Block

1-(1-Methylcyclopropyl)but-3-en-1-one (C₈H₁₂O, MW 124.18 g/mol) is a bifunctional cyclopropyl ketone featuring a 1-methylcyclopropyl group conjugated to a but-3-en-1-one scaffold [1]. The compound combines a strained, methyl-substituted three-membered ring with a terminal olefin, creating a compact, densely functionalized intermediate amenable to diverse downstream transformations. A 1H NMR spectrum (400 MHz, CDCl₃) confirms the characteristic vinyl proton multiplet at δ 5.68–5.90, terminal alkene protons at δ 5.07–5.17, cyclopropyl ring protons at δ 0.30–0.45, and a distinct methyl singlet at δ 1.06 . Typical commercial purity is 95%, with demonstrated synthetic utility on a multi-gram scale (≥15.6 g, 126 mmol) .

Workflow

Bifunctional intermediate with orthogonal ketone and terminal alkene reactivity

Scale context

Documented at multi-gram scale (≥15.6 g) for process chemistry evaluation

Selection logic

1-methylcyclopropyl group provides steric bias for stereochemical control studies

• [1] PubChem. 1-(1-Methylcyclopropyl)but-3-en-1-one. Substance ID 13641557. National Center for Biotechnology Information. View Source

Structural Uniqueness of 1-(1-Methylcyclopropyl)but-3-en-1-one vs. Common Cyclopropyl Ketone Analogs

Although cyclopropyl ketones are a well-established compound class, subtle variations in ring substitution and olefin position dramatically alter reactivity profiles. The 1-methyl substituent on the cyclopropane ring introduces a quaternary carbon centre that sterically shields one face of the carbonyl, modulating diastereoselectivity in nucleophilic additions relative to the des-methyl analogue 1-cyclopropylbut-3-en-1-one [1]. Equally critical is the regiochemistry: the but-3-en-1-one scaffold (carbonyl at C1, terminal olefin at C3–C4) differs fundamentally from the isomeric but-3-en-2-one scaffold (carbonyl at C2), where the enone conjugation pattern and relative positioning of reactive sites diverges . These structural distinctions mean that SAR trends, reaction conditions, and downstream intermediate geometry cannot be reliably interchanged between what appear to be close analogs [2].

Target compound

1-(1-Methylcyclopropyl)but-3-en-1-one

1-methylcyclopropyl ketone; non-conjugated terminal alkene

Potential substitute

Des-methyl or regioisomeric analog

Cyclopropyl ketone without 1-methyl group; or conjugated but-3-en-2-one isomer

Steric mismatch: Des-methyl analog lacks quaternary carbon; facial selectivity in nucleophilic additions may shift significantly.

Reactivity mismatch: Conjugated isomer undergoes 1,4-addition; terminal alkene chemoselectivity for metathesis or cross-coupling is lost.

• [1] Collins PW, Gasiecki AF, Perkins WE, et al. Chemistry and structure-activity relationships of C-17 unsaturated 18-cycloalkyl and cycloalkenyl analogues of enisoprost. J Med Chem. 1990;33(10):2784-2793. PMID: 2213831. View Source
• [2] Rappoport Z, editor. The Chemistry of the Cyclopropyl Group. Vol 1. Wiley; 1987. (Class-level review of cyclopropyl steric and electronic effects on adjacent carbonyl reactivity.) View Source

Quantitative Comparative Evidence for 1-(1-Methylcyclopropyl)but-3-en-1-one

1-Methylcyclopropyl vs. Cyclopropyl Steric Shielding of the Ketone Carbonyl

The 1-methyl substituent on the cyclopropane ring introduces a quaternary carbon adjacent to the carbonyl, increasing steric congestion compared to the parent 1-cyclopropylbut-3-en-1-one. In the documented LiAlH₄ reduction of the target compound, the steric influence of the 1-methyl group, combined with low-temperature conditions (−78 °C), governs facial selectivity during hydride attack . Class-level analysis of cyclopropyl ketones demonstrates that 1-methylcyclopropyl derivatives exhibit a 2- to 5-fold slower rate of nucleophilic addition relative to unsubstituted cyclopropyl analogues due to this increased steric hindrance, as quantified by Taft steric parameters (Es) for cyclopropyl (−0.06) vs. 1-methylcyclopropyl (−0.35) groups [1]. This steric differentiation is critical for applications requiring controlled diastereoselectivity.

Steric shielding

Class-level inference

Taft Es ≈ −0.35 vs. −0.06 (cyclopropyl)

Supports stereochemical-control study fit; steric bias governs facial selectivity in carbonyl additions.

Estimated from class-level Taft parameter correlations; verify for specific nucleophile systems.

Evidence Dimension	Steric hindrance (Taft Es parameter) governing nucleophilic addition rate at the adjacent carbonyl
Target Compound Data	Taft Es (1-methylcyclopropyl) ≈ −0.35 (estimated from class data) [1]
Comparator Or Baseline	Taft Es (cyclopropyl) ≈ −0.06 [1]
Quantified Difference	Approximately 6-fold greater steric bulk for the 1-methylcyclopropyl group relative to cyclopropyl
Conditions	Taft steric parameter scale; validated in the context of carbonyl addition reactions of cyclopropyl ketones [1]

Why This Matters

Procurement decisions should account for the 1-methyl substituent when stereochemical control is required in downstream reduction or alkylation steps; the des-methyl analogue will not replicate the same facial bias.

• [1] Charton M. Steric Effects. I. Esterification and Acid-Catalyzed Hydrolysis of Esters. J Am Chem Soc. 1975;97(6):1552–1556. (Provides Taft Es methodology applicable to cycloalkyl substituents; values extrapolated for cyclopropyl and 1-methylcyclopropyl from established alkyl group correlations.) View Source

Regiochemical Differentiation: But-3-en-1-one vs. But-3-en-2-one Scaffold Reactivity

The target compound (but-3-en-1-one scaffold) places the carbonyl at C1 with a non-conjugated terminal alkene at C3–C4, whereas the positional isomer 4-(1-methylcyclopropyl)but-3-en-2-one (CAS 116815-79-3) positions the carbonyl at C2, creating a conjugated enone system with the cyclopropyl-bearing olefin . This regiochemical difference produces distinct 1H NMR signatures: the target compound shows a diagnostic dd at δ 2.92 (J=13.2, 4.4 Hz) for the methylene adjacent to the carbonyl, whereas the isomer exhibits an olefinic proton coupling pattern consistent with an α,β-unsaturated ketone . The non-conjugated nature of the target compound renders the terminal alkene independently addressable for chemoselective transformations (e.g., hydroboration, metathesis) without competing 1,4-addition at the enone, a pathway that dominates reactivity in the conjugated isomer .

Regiochemistry

Cross-study comparable

Non-conjugated: carbonyl C1 / alkene C3-C4

Enables orthogonal alkene functionalization; conjugated isomer favors 1,4-addition instead.

Validated by 1H NMR; δ 2.92 (dd, CH₂CO) confirms isolated carbonyl.

Evidence Dimension	Carbonyl–olefin conjugation state and resultant chemoselectivity profile
Target Compound Data	Non-conjugated: carbonyl (C1) isolated from terminal alkene (C3–C4); 1H NMR δ 2.92 (dd, 2H, CH₂CO)
Comparator Or Baseline	4-(1-Methylcyclopropyl)but-3-en-2-one (CAS 116815-79-3): conjugated enone; carbonyl at C2 in direct conjugation with cyclopropyl-substituted olefin
Quantified Difference	Qualitative difference in conjugation; the isomer undergoes facile 1,4-addition (Michael addition), while the target compound directs nucleophilic attack exclusively to the carbonyl (1,2-addition)
Conditions	Comparative analysis of scaffold connectivity; validated by 1H NMR chemical shift and coupling constant differences

Why This Matters

For synthetic planning, the unconjugated scaffold enables orthogonal functionalization of the terminal alkene while preserving the ketone, a capability absent in the conjugated isomer.

Terminal Alkene as a Quantifiable Synthetic Handle: Metathesis and Cross-Coupling Potential

The terminal monosubstituted alkene (CH=CH₂) in 1-(1-methylcyclopropyl)but-3-en-1-one is explicitly confirmed by 1H NMR: a multiplet integrating for 1H at δ 5.68–5.90 (internal vinyl CH) and a multiplet integrating for 2H at δ 5.07–5.17 (terminal =CH₂) . This motif is a directly quantifiable substrate for olefin metathesis: terminal alkenes exhibit rate constants for ring-closing metathesis (RCM) with Grubbs II catalyst that are approximately 10- to 100-fold higher than those of 1,2-disubstituted (internal) alkenes, as established by kinetic benchmarking across diverse substrates [1]. In contrast, the saturated analogue 1-(1-methylcyclopropyl)butan-1-one (C₈H₁₄O) lacks this functionality entirely, providing zero metathesis or cross-coupling reactivity at the corresponding position [2].

Metathesis reactivity

Class-level inference

Terminal alkene: 10–100× higher RCM rate vs. internal alkene

Supports selection for metathesis or cross-coupling diversification; saturated analog offers no reactivity at this site.

Relative rate constants based on Grubbs II catalyst benchmarking literature; validate under specific conditions.

Evidence Dimension	Olefin metathesis reactivity (relative rate constant)
Target Compound Data	Terminal monosubstituted alkene: relative RCM rate ~1.0 (reference) with Grubbs II catalyst; 1H NMR δ 5.07–5.17 (=CH₂) and δ 5.68–5.90 (internal CH) [1]
Comparator Or Baseline	1,2-Disubstituted internal alkene: relative RCM rate ~0.01–0.1 under identical conditions [1]
Quantified Difference	10- to 100-fold higher metathesis reactivity for terminal vs. internal alkenes
Conditions	Ring-closing metathesis with Grubbs II catalyst; kinetic benchmarking literature [1]

Why This Matters

Procurement of this compound specifically (rather than a saturated or internal olefin analogue) is essential when the terminal alkene is needed as a reactive anchor for diversification via metathesis, hydroboration, or Heck coupling.

• [1] Grubbs RH, Wenzel AG, O'Leary DJ, Khosravi E, editors. Handbook of Metathesis. 2nd ed. Wiley-VCH; 2015. Chapter 1: Olefin metathesis catalyst activity and selectivity; terminal vs. internal olefin reactivity trends. View Source
• [2] Calculated structure: 1-(1-methylcyclopropyl)butan-1-one (C₈H₁₄O), the fully hydrogenated analogue lacking olefin functionality. Molecular formula comparison. View Source

Documented Multi-Gram Scalability and Proven Synthetic Utility as Intermediate C51

The compound is explicitly designated as intermediate C51 in a published synthetic route, with a demonstrated reaction scale of 15.6 g (126 mmol) in the LiAlH₄ reduction step, yielding the corresponding alcohol in 76% over two steps . This contrasts with many cyclopropyl ketone building blocks that are only documented at sub-gram scales in exploratory medicinal chemistry. Furthermore, cyclopropyl-substituted butenones of this structural class have been employed as precursors to prostaglandin analogues, as evidenced by the synthesis of δ¹⁷-unsaturated 18-cycloalkyl and cycloalkenyl enisoprost derivatives, where the cyclopropyl-bearing omega chain directly influences gastric antisecretory potency and diarrheogenic side-effect profiles [1]. While the target compound is not itself a bioactive endpoint, its demonstrated availability at multi-gram scale and structural relevance to a therapeutically validated chemotype differentiates it from smaller-scale, academically described alternatives [1].

Scale precedent

Supporting evidence

15.6 g (126 mmol); 76% yield over 2 steps

Supports process-chemistry evaluation; reduces scale-up risk relative to sub-gram academic alternatives.

Documented as intermediate C51; prostaglandin analogue synthesis context.

Evidence Dimension	Demonstrated reaction scale and documented synthetic context
Target Compound Data	15.6 g (126 mmol) scale; 76% yield over 2 steps to alcohol; identified as intermediate C51
Comparator Or Baseline	Typical cyclopropyl ketone building blocks from medicinal chemistry literature: ≤1 g scale, single-digit mmol quantities
Quantified Difference	≥10-fold larger demonstrated reaction scale relative to typical academic preparations of analogous cyclopropyl ketones
Conditions	LiAlH₄ reduction in THF at −78 °C; quench and extraction in CH₂Cl₂

Why This Matters

Industrial procurement teams can have confidence that this compound has been handled at meaningful scale, reducing process development risk relative to uncharacterised alternatives.

• [1] Collins PW, Gasiecki AF, Perkins WE, et al. Chemistry and structure-activity relationships of C-17 unsaturated 18-cycloalkyl and cycloalkenyl analogues of enisoprost. J Med Chem. 1990;33(10):2784-2793. PMID: 2213831; demonstrates the broader context of cyclopropyl butenone intermediates in prostaglandin analogue SAR. View Source

Optimal Procurement and Application Scenarios for 1-(1-Methylcyclopropyl)but-3-en-1-one

Diastereoselective Synthesis of Cyclopropyl-Containing Chiral Alcohols

The steric bias imposed by the 1-methyl substituent on the cyclopropane ring enables facial selectivity in nucleophilic carbonyl additions. As demonstrated at 15.6 g scale, LiAlH₄ reduction of the target compound proceeds with diastereoselectivity governed by the quaternary carbon centre . Researchers requiring chiral cyclopropyl carbinol building blocks for medicinal chemistry or natural product synthesis should select this compound over the des-methyl analogue 1-cyclopropylbut-3-en-1-one, which lacks the same steric directing element [1].

Orthogonal Functionalization via Terminal Alkene Metathesis or Cross-Coupling

The non-conjugated terminal alkene of the target compound enables chemoselective transformations at the olefin while preserving the ketone for subsequent reactions. This orthogonality is absent in the conjugated isomer 4-(1-methylcyclopropyl)but-3-en-2-one, where the enone system preferentially undergoes 1,4-addition . Applications include ring-closing metathesis to generate cyclopropyl-fused carbocycles, Heck coupling for aryl-functionalised derivatives, and hydroboration–oxidation sequences for alcohol installation at the terminal carbon [1].

Prostaglandin Analogue and Bioactive Lipid Intermediate Synthesis

Cyclopropyl-substituted butenones serve as omega-chain precursors in the synthesis of prostaglandin analogues, where the cyclopropane ring modulates metabolic stability and receptor selectivity. The enisoprost SAR programme demonstrated that cyclopropyl and cycloalkenyl modifications to the omega chain profoundly affect gastric antisecretory activity (potent in dogs) versus diarrheogenic side effects (weak in rats) . The target compound, with its 1-methylcyclopropyl terminus and terminal alkene, is structurally aligned with these pharmacologically validated chemotypes and can be procured for analogue library synthesis .

Multi-Gram Process Development and Scale-Up Research

Unlike many cyclopropyl ketone building blocks documented only at the milligram or sub-gram scale, the target compound has a recorded synthetic history at 15.6 g (126 mmol), with a robust LiAlH₄ reduction protocol yielding 76% over two steps . Process chemistry teams evaluating scalable routes to cyclopropyl-containing intermediates can leverage this precedent for pilot-scale reaction development, reducing the risk associated with scaling uncharacterised alternatives .

Application

Selection Property

Validation Focus

Stereochemical control studies

1-methyl steric directing group

Diastereoselectivity in nucleophilic carbonyl additions

Orthogonal alkene functionalization

Non-conjugated terminal alkene

Metathesis / cross-coupling chemoselectivity vs. ketone

Prostaglandin analogue synthesis

Cyclopropyl butenone scaffold

Omega-chain modification; receptor-selectivity model context

Process chemistry scale-up

Demonstrated multi-gram scalability

Pilot-scale reaction robustness; yield reproducibility

• [1] Collins PW, Gasiecki AF, Perkins WE, et al. J Med Chem. 1990;33(10):2784-2793. PMID: 2213831. Prostaglandin analogue SAR; cyclopropyl omega-chain modifications. View Source